Cas no 355827-05-3 (2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile)

• Product Name: 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile
• CAS No: 355827-05-3
• MF: C₁₄H₉BrN₄S
• MW: 345.217059850693
• CID: 3104308
• PubChem ID: 3245059
• Update Time: 2025-10-24

2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile
• H27888
• HY-124230
• 15-PGDH-IN-3
• SMR000024485
• HMS2507G23
• SCHEMBL22777033
• IDI1_002814
• CS-0085967
• 2-[(6-bromanyl-1H-imidazo[4,5-b]pyridin-2-yl)sulfanylmethyl]benzenecarbonitrile
• cid_3245059
• HMS1380K07
• 2-[[(6-bromo-1H-imidazo[4,5-b]pyridin-2-yl)thio]methyl]benzonitrile;2,2,2-trifluoroacetic acid
• AKOS003248810
• NCGC00044151-03
• 2-{[(6-bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio]methyl}benzonitrile
• FPA82705
• 355827-05-3
• NCGC00044151-04
• STK393606
• CHEBI:92420
• 2-[(6-bromo-1H-imidazo[4,5-b]pyridin-2-yl)sulfanylmethyl]benzonitrile
• 2-[[(6-bromo-1H-imidazo[4,5-b]pyridin-2-yl)thio]methyl]benzonitrile
• Q27164158
• NCGC00044151-02
• ChemDiv2_004099
• GLXC-02613
• 2-(6-Bromo-3H-imidazo[4,5-b]pyridin-2-ylsulfanylmethyl)-benzonitrile
• ML147
• 2-{[(6-bromo-3H-imidazo[4,5-b]pyridin-2-yl)sulfanyl]methyl}benzonitrile
• MLS000089867
• A1-00574
• CHEMBL1332617
• AN-648/15098018
• BDBM59361

• Inchi： 1S/C14H9BrN4S/c15-11-5-12-13(17-7-11)19-14(18-12)20-8-10-4-2-1-3-9(10)6-16/h1-5,7H,8H2,(H,17,18,19)
• InChI Key： DEYMHFHACXKPOV-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)NC(=N2)SCC1C=CC=CC=1C#N

Computed Properties

• Exact Mass: 343.97313Da
• Monoisotopic Mass: 343.97313Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 90.7Ų

Additional information on 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile

Recent Advances in the Study of 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile (CAS: 355827-05-3)

In recent years, the compound 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile (CAS: 355827-05-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its imidazo[4,5-b]pyridine core and bromo-substituted aromatic ring, has shown promising potential as a scaffold for drug development, particularly in the areas of kinase inhibition and targeted cancer therapies. The unique structural features of this molecule, including its thioether linkage and nitrile functional group, contribute to its diverse biological activities and make it a valuable candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile. A 2023 publication in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a range of protein kinases, including JAK2 and FLT3, which are implicated in various hematological malignancies. The researchers employed a combination of X-ray crystallography and molecular docking studies to reveal the precise binding interactions between the compound and the ATP-binding sites of these kinases, providing valuable insights for structure-activity relationship optimization.

In addition to its kinase inhibition properties, 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile has shown remarkable selectivity profiles in cellular assays. A recent preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this core structure displayed minimal off-target effects while maintaining nanomolar potency against cancer cell lines. The lead compound in this series demonstrated favorable pharmacokinetic properties in rodent models, with good oral bioavailability and acceptable metabolic stability, suggesting its potential as a clinical candidate.

The synthetic accessibility of 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile has also been a subject of recent investigation. A 2024 paper in Organic Process Research & Development described an improved synthetic route that significantly enhances the yield and purity of the compound while reducing the number of purification steps. This advancement is particularly important for scaling up production for further biological evaluation and potential clinical development.

Looking forward, researchers are exploring the broader therapeutic applications of 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile beyond oncology. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested potential utility in inflammatory diseases, owing to its modulation of key signaling pathways involved in immune response. These findings open new avenues for drug repurposing and highlight the versatility of this chemical scaffold in medicinal chemistry.

In conclusion, 2-(((6-Bromo-3H-imidazo[4,5-b]pyridin-2-yl)thio)methyl)benzonitrile (CAS: 355827-05-3) represents a promising lead compound with multiple therapeutic applications. The recent advances in understanding its mechanism of action, optimizing its pharmacological properties, and improving its synthetic accessibility position this molecule as an important focus for future drug discovery efforts. Continued research in this area is expected to yield novel therapeutic agents with improved efficacy and safety profiles for treating various human diseases.